12-Chloro-10-(4-chlorophenyl)-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraene

Specification

• CAS No.: 565192-20-3
• Molecular Formula: C15H10Cl2N2S
• Molecular Weight: 321.22
• IUPAC Name: 12-chloro-10-(4-chlorophenyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraene
• Standard InChI: InChI=1S/C15H10Cl2N2S/c16-9-6-4-8(5-7-9)14-18-13(17)12-10-2-1-3-11(10)20-15(12)19-14/h4-7H,1-3H2
• Standard InChI Key: UHIMLZORWWMOLJ-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)SC3=C2C(=NC(=N3)C4=CC=C(C=C4)Cl)Cl

Introduction

12-Chloro-10-(4-chlorophenyl)-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraene is a complex organic compound with a unique tricyclic structure. It is identified by the CAS number 565192-20-3 and has a molecular weight of 321.22 g/mol. This compound is part of a broader class of heterocyclic compounds, which are known for their diverse biological activities and applications in pharmaceuticals and materials science.

Synthesis and Availability

This compound is available for purchase from various chemical suppliers, often in quantities ranging from 50 mg to 10 g. The synthesis of such complex heterocyclic compounds typically involves multi-step reactions, including cyclization and substitution reactions, but specific synthesis details for this compound are not widely documented in the available literature.

Potential Applications

While specific applications of 12-Chloro-10-(4-chlorophenyl)-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraene are not extensively documented, compounds with similar structures are often explored for their biological activities, such as antimicrobial, anticancer, or antiviral properties. The presence of chlorine and sulfur atoms may also suggest potential uses in materials science or as intermediates in pharmaceutical synthesis.

Safety and Handling

Given the lack of detailed safety data, handling this compound should follow general guidelines for organic chemicals, including the use of protective equipment and adherence to standard laboratory safety protocols. The compound's chemical structure suggests potential reactivity, so caution is advised when storing or manipulating it.